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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gene structure, exons, and

signaling pathways associated with two distinct genes referred to as Pti-1: a serine/threonine

kinase in Solanum lycopersicum (tomato) involved in plant immunity, and a human oncogene

implicated in prostate cancer. This document is intended to serve as a detailed resource for

researchers, scientists, and professionals in drug development.

Human Prostate Tumor-Inducing Gene 1 (PTI-1)
The human PTI-1 gene is an oncogene that has been identified in various human carcinoma

cells, most notably in prostate cancer.[1][2][3] Its structure is unique, representing a hybrid

molecule with components from both prokaryotic and eukaryotic origins.[1]

Gene Structure and Exons of Human PTI-1
The human PTI-1 is not a typical gene with a standard exon-intron structure. Instead, it is

characterized as an aberrant transcript derived from the eukaryotic translation elongation factor

1 alpha 1 (eEF1A1) gene.[1][2][3][4] The PTI-1 mRNA possesses a distinctive 5' untranslated

region (UTR) that shows significant homology to the 23S ribosomal RNA of Mycoplasma.[1][3]

The coding sequence of PTI-1 corresponds to a truncated form of the eEF1A1 protein, lacking

the initial 67 amino acids.[1][3] Some studies have also reported the presence of point

mutations within the coding region, although other research suggests it may be a truncated but

not mutated form of eEF1A1.[4]
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The full-length PTI-1 cDNA is approximately 2.0 kb, with the unique 5' UTR spanning about 630

bp.[3] Due to its nature as an aberrant transcript and a potential fusion product, a conventional

exon-intron map for a PTI-1 gene is not well-defined in existing literature. The oncogenic

properties appear to be linked to the expression of this specific truncated and hybrid mRNA

molecule.

Table 1: Structural Characteristics of Human PTI-1 mRNA

Feature Description Reference

Full-Length cDNA Approximately 2.0 kb [3]

5' UTR
~630 bp; homologous to

Mycoplasma 23S rRNA
[3]

Coding Region

Truncated version of human

eEF1A1, lacking the first 67

amino acids. Some reports

indicate point mutations.

[1][3][4]

Oncogenic Nature

Confirmed through expression

studies in nude mouse tumor

formation assays.

Signaling Pathway of Human PTI-1
The oncogenic activity of PTI-1 is thought to be mediated through its interference with

fundamental cellular processes, including protein translation and signal transduction.[1] While

the precise signaling cascade is still under investigation, evidence suggests a potential link to

the PI3K/Akt pathway. The structural similarity of the PTI-1 protein to eEF1A1, which has roles

beyond translation, including interactions with the cytoskeleton and signal transduction,

suggests that the truncated PTI-1 protein may aberrantly influence these pathways. The

PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and

its dysregulation is a common feature in many cancers.
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Caption: Putative signaling pathway involving human PTI-1 and the PI3K/Akt cascade.

Experimental Protocols for Human PTI-1 Identification
The identification of the PTI-1 oncogene was primarily achieved through Differential RNA

Display and Rapid Expression Cloning.

This technique allows for the identification of differentially expressed genes between different

cell populations.

Methodology:

RNA Isolation: Total RNA is extracted from the cell populations of interest (e.g., prostate

cancer cells vs. normal prostate cells).

Reverse Transcription: A set of anchored oligo(dT) primers is used to reverse transcribe the

mRNA into cDNA.

PCR Amplification: The resulting cDNA is amplified by PCR using the same anchored

primers in combination with a set of arbitrary short primers.

Gel Electrophoresis: The PCR products are separated on a denaturing polyacrylamide gel.
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Analysis: Bands that are present in one sample but not another represent differentially

expressed genes. These bands can be excised, re-amplified, and sequenced for

identification.
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Caption: Experimental workflow for Differential RNA Display.

Tomato Pto-Interacting Protein 1 (Pti1)
In the tomato plant (Solanum lycopersicum), the Pti1 gene encodes a serine/threonine kinase

that plays a crucial role in the plant's immune response to bacterial pathogens. It was identified

as a protein that physically interacts with the disease resistance protein Pto.
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Gene Structure and Exons of Tomato Pti1
The tomato Pti1 gene structure has been characterized, and its sequence information is

available through GenBank. The gene consists of multiple exons and introns, which are

transcribed and spliced to produce the mature mRNA that is translated into the Pti1 kinase.

Based on the analysis of GenBank accession number U28007, the following table summarizes

the exon-intron structure of the tomato Pti1 gene.

Table 2: Exon-Intron Structure of Tomato Pti1 Gene (GenBank: U28007)

Feature Start Position End Position Length (bp)

Exon 1 1 240 240

Intron 1 241 328 88

Exon 2 329 427 99

Intron 2 428 512 85

Exon 3 513 611 99

Intron 3 612 699 88

Exon 4 700 804 105

Intron 4 805 888 84

Exon 5 889 1005 117

Intron 5 1006 1090 85

Exon 6 1091 1294 204

Intron 6 1295 1378 84

Exon 7 1379 1488 110

Pto-Mediated Signaling Pathway Involving Pti1
The Pti1 kinase is a key downstream component in the Pto-mediated signaling pathway, which

is a model for gene-for-gene resistance in plants. This pathway is initiated by the recognition of
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a pathogen-derived effector protein, AvrPto, by the host Pto kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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